Cas no 251310-37-9 (Methyl 4-chloro-1-(3,4-dimethoxyphenyl)sulfonyl-2-pyrrolidinecarboxylate)
Methyl 4-chloro-1-(3,4-dimethoxyphenyl)sulfonyl-2-pyrrolidinecarboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-chloro-1-(3,4-dimethoxyphenyl)sulfonyl-2-pyrrolidinecarboxylate
-
- MDL: MFCD01935819
Experimental Properties
- Melting Point: 125-127°C
Methyl 4-chloro-1-(3,4-dimethoxyphenyl)sulfonyl-2-pyrrolidinecarboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M141520-0.5mg |
Methyl 4-chloro-1-[(3,4-dimethoxyphenyl)sulfonyl]-2-pyrrolidinecarboxylate |
251310-37-9 | 0.5mg |
$ 70.00 | 2022-06-04 | ||
| TRC | M141520-1mg |
Methyl 4-chloro-1-[(3,4-dimethoxyphenyl)sulfonyl]-2-pyrrolidinecarboxylate |
251310-37-9 | 1mg |
$ 115.00 | 2022-06-04 | ||
| TRC | M141520-2.5mg |
Methyl 4-chloro-1-[(3,4-dimethoxyphenyl)sulfonyl]-2-pyrrolidinecarboxylate |
251310-37-9 | 2.5mg |
$ 225.00 | 2022-06-04 | ||
| abcr | AB158144-500 mg |
Methyl 4-chloro-1-[(3,4-dimethoxyphenyl)sulfonyl]-2-pyrrolidinecarboxylate, 90%; . |
251310-37-9 | 90% | 500 mg |
€678.60 | 2023-07-20 | |
| abcr | AB158144-1 g |
Methyl 4-chloro-1-[(3,4-dimethoxyphenyl)sulfonyl]-2-pyrrolidinecarboxylate, 90%; . |
251310-37-9 | 90% | 1 g |
€1,312.80 | 2023-07-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1646781-1mg |
Methyl 4-chloro-1-((3,4-dimethoxyphenyl)sulfonyl)pyrrolidine-2-carboxylate |
251310-37-9 | 98% | 1mg |
¥428 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1646781-5mg |
Methyl 4-chloro-1-((3,4-dimethoxyphenyl)sulfonyl)pyrrolidine-2-carboxylate |
251310-37-9 | 98% | 5mg |
¥573 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1646781-10mg |
Methyl 4-chloro-1-((3,4-dimethoxyphenyl)sulfonyl)pyrrolidine-2-carboxylate |
251310-37-9 | 98% | 10mg |
¥800 | 2023-04-14 | |
| abcr | AB158144-500mg |
Methyl 4-chloro-1-[(3,4-dimethoxyphenyl)sulfonyl]-2-pyrrolidinecarboxylate, 90%; . |
251310-37-9 | 90% | 500mg |
€678.60 | 2025-02-19 | |
| abcr | AB158144-1g |
Methyl 4-chloro-1-[(3,4-dimethoxyphenyl)sulfonyl]-2-pyrrolidinecarboxylate, 90%; . |
251310-37-9 | 90% | 1g |
€1312.80 | 2025-02-19 |
Methyl 4-chloro-1-(3,4-dimethoxyphenyl)sulfonyl-2-pyrrolidinecarboxylate Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on Methyl 4-chloro-1-(3,4-dimethoxyphenyl)sulfonyl-2-pyrrolidinecarboxylate
Methyl 4-chloro-1-(3,4-dimethoxyphenyl)sulfonyl-2-pyrrolidinecarboxylate (CAS No. 251310-37-9): A Comprehensive Overview
Methyl 4-chloro-1-(3,4-dimethoxyphenyl)sulfonyl-2-pyrrolidinecarboxylate (CAS No. 251310-37-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.
Chemical Structure and Properties
Methyl 4-chloro-1-(3,4-dimethoxyphenyl)sulfonyl-2-pyrrolidinecarboxylate is a derivative of pyrrolidine, a five-membered heterocyclic amine. The compound features a chloro-substituted phenyl group and a dimethoxyphenyl sulfonyl moiety attached to the pyrrolidine ring. These functional groups contribute to the compound's unique chemical properties and biological activities. The molecular formula of Methyl 4-chloro-1-(3,4-dimethoxyphenyl)sulfonyl-2-pyrrolidinecarboxylate is C16H18ClNO5S, with a molecular weight of approximately 367.84 g/mol.
The physical properties of Methyl 4-chloro-1-(3,4-dimethoxyphenyl)sulfonyl-2-pyrrolidinecarboxylate include its solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). It is relatively stable under standard laboratory conditions but may require careful handling to avoid degradation or contamination.
Synthesis Methods
The synthesis of Methyl 4-chloro-1-(3,4-dimethoxyphenyl)sulfonyl-2-pyrrolidinecarboxylate involves several steps and can be achieved through various synthetic routes. One common method involves the reaction of 4-chloropyrrolidine-2-carboxylic acid with methanol to form the methyl ester, followed by the introduction of the sulfonyl group through a sulfonation reaction with 3,4-dimethoxybenzenesulfonyl chloride.
The detailed synthetic protocol typically includes the following steps:
- Esterification: Reacting 4-chloropyrrolidine-2-carboxylic acid with methanol in the presence of a catalyst such as sulfuric acid to form the methyl ester.
- Sulfonation: Treating the methyl ester with 3,4-dimethoxybenzenesulfonyl chloride in an appropriate solvent such as dichloromethane or toluene to introduce the sulfonyl group.
- Purification: Purifying the final product through techniques such as column chromatography or recrystallization to ensure high purity.
Biological Activities and Therapeutic Potential
Methyl 4-chloro-1-(3,4-dimethoxyphenyl)sulfonyl-2-pyrrolidinecarboxylate has been studied for its potential therapeutic applications in various disease models. Recent research has focused on its anti-inflammatory and anti-cancer properties.
In vitro studies have shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). These findings suggest that Methyl 4-chloro-1-(3,4-dimethoxyphenyl)sulfonyl-2-pyrrolidinecarboxylate could be a promising candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Furthermore, preclinical studies have demonstrated that this compound possesses anti-cancer properties by inducing apoptosis in cancer cells and inhibiting cell proliferation. Research conducted on human cancer cell lines has shown that treatment with Methyl 4-chloro-1-(3,4-dimethoxyphenyl)sulfonyl-2-pyrrolidinecarboxylate leads to significant reductions in cell viability and colony formation. These results highlight its potential as a novel therapeutic agent for cancer treatment.
Recent Research Advancements
The field of medicinal chemistry is constantly evolving, and recent advancements have shed new light on the potential applications of Methyl 4-chloro-1-(3,4-dimethoxyphenyl)sulfonyl-2-pyrrolidinecarboxylate. One notable study published in the Journal of Medicinal Chemistry explored the structure-activity relationship (SAR) of this compound by synthesizing a series of analogs with varying substituents on the pyrrolidine ring. The researchers found that modifications to the chloro-substituted phenyl group significantly enhanced the compound's anti-inflammatory activity while maintaining low cytotoxicity.
Another study published in Cancer Research investigated the mechanism of action of Methyl 4-chloro-1-(3,4-dimethoxyphenyl)sulfonyl-2-pyrrolidinecarboxylate in cancer cells. The study revealed that this compound targets specific signaling pathways involved in cell survival and proliferation, such as the PI3K/AKT/mTOR pathway. By disrupting these pathways, it effectively induces apoptosis in cancer cells while sparing normal cells.
Conclusion
Methyl 4-chloro-1-(3,4-dimethoxyphenyl)sulfonyl-2-pyrrolidinecarboxylate (CAS No. 251310-37-9) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies continue to explore its mechanisms of action and potential applications in treating inflammatory diseases and cancer. As research progresses, it is likely that this compound will play an increasingly important role in advancing our understanding of complex biological processes and developing new therapeutic strategies.
251310-37-9 (Methyl 4-chloro-1-(3,4-dimethoxyphenyl)sulfonyl-2-pyrrolidinecarboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)